2-[(4-Ethylphenyl)amino]-4,6-dimethylpyridine-3-carbonitrile

• IUPAC Name: 2-(4-ethylanilino)-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C16H17N3/c1-4-13-5-7-14(8-6-13)19-16-15(10-17)11(2)9-12(3)18-16/h5-9H,4H2,1-3H3,(H,18,19)
• InChI Key: DYRZGLXBCVTIEG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=C(C(=CC(=N2)C)C)C#N
• Molecular Formula: C16H17N3
• Molecular Weight: 251.33 g/mol

Description

Molecular Structure Analysis

The molecular structure of “2-[(4-Ethylphenyl)amino]-4,6-dimethylpyridine-3-carbonitrile” consists of 16 carbon atoms, 19 hydrogen atoms, 3 nitrogen atoms, and 1 oxygen atom. Further analysis would require more specific data or computational chemistry methods.

Scientific Research Applications

• Synthesis and Antimicrobial Activity :

  • The synthesis of derivatives of thieno[2,3-b]pyridine, including those related to 2-[(4-Ethylphenyl)amino]-4,6-dimethylpyridine-3-carbonitrile, has been explored. These compounds showed promising antimicrobial and antifungal activity (El-Essawy et al., 2010).
  • Another study focused on the synthesis of 2-substituted 3-cyano-4,6-dimethylpyridine derivatives, which included discussions on their biological activities (Yassin, 2009).

• Structural Analysis :

  • Research on the crystal structure of similar compounds has been conducted to understand their potential active forms. This includes studies using X-ray crystallography to analyze the structure of related compounds (Ganapathy et al., 2015).

• Synthesis of Novel Derivatives :

  • The synthesis of novel derivatives containing the pyridine moiety has been a subject of interest. This includes the creation of various heterocycles and their potential applications (Dotsenko et al., 2015).
  • Another study explored the synthesis of novel pyridine, thiophene, and thienopyrimidine derivatives, demonstrating the versatility of these compounds in creating diverse chemical structures (Micky et al., 2006).

• Optical and Electronic Properties :

  • Research has also been conducted on the structural and optical properties of related pyridine derivatives, which are significant for their potential applications in optoelectronic devices (Zeyada et al., 2016).

• Application in Photopolymerization Processes :

  • A study demonstrated the use of 2-amino-4,6-diphenyl-pyridine-3-carbonitrile derivatives as sensors in photopolymerization processes, indicating their utility in monitoring and facilitating these processes (Ortyl et al., 2019).